Cas no 1213065-29-2 ((4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 1213065-29-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD07374029
• CID: 2184740
• PubChem ID: 51557110
• Update Time: 2025-10-28

(4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• (4R)-8-methyl-3,4-dihydro-2h-chromen-4-amine
• Y11839
• (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
• EN300-174159
• (R)-8-METHYL-CHROMAN-4-YLAMINE
• (R)-8-METHYLCHROMAN-4-AMINE
• 1213065-29-2
• CS-0196573
• WS-02069
• AKOS006287277
• MFCD07374029

• MDL： MFCD07374029
• Inchi： 1S/C10H13NO/c1-7-3-2-4-8-9(11)5-6-12-10(7)8/h2-4,9H,5-6,11H2,1H3/t9-/m1/s1
• InChI Key： MREWRJVSLAQYFQ-SECBINFHSA-N
• SMILES： O1C2C(C)=CC=CC=2[C@@H](CC1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine

Exploring the Properties and Applications of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine

The compound with CAS No. 1213065-29-2, commonly referred to as (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the benzopyran class, characterized by its unique structural features and potential bioactive properties. Recent studies have highlighted its role in various biological systems, making it a promising candidate for further exploration in drug discovery and development.

Benzopyrans are a class of compounds known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The 8-methyl substitution in this compound adds another layer of complexity to its structure, potentially influencing its pharmacokinetic properties and bioavailability. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to understand the interaction of this compound with target proteins. These studies have provided valuable insights into its potential therapeutic applications.

The 4-amino group in (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine plays a crucial role in its functional properties. This group is known to participate in hydrogen bonding, which is essential for stabilizing interactions within biological systems. Recent experiments have demonstrated that this compound exhibits selective binding to certain receptors, suggesting its potential as a lead compound for developing novel therapeutics. Furthermore, stereochemistry is a critical factor in determining the activity of this compound, with the R configuration at the 4th position being pivotal for its bioactivity.

In terms of synthesis, (4R)-8-methyl... has been successfully synthesized through a variety of methods, including enzymatic catalysis and asymmetric synthesis. These methods have not only improved the yield but also enhanced the stereochemical control during the synthesis process. The use of green chemistry principles in these synthetic routes has also been explored, aligning with current trends toward sustainable chemical practices.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled precise characterization of this compound. These techniques have been instrumental in confirming the stereochemistry and purity of the synthesized material. Additionally, metabolomic studies have provided insights into the metabolic pathways involved in the biotransformation of this compound, further enhancing our understanding of its pharmacokinetics.

The potential applications of (4R)-8-methyl... are vast and varied. In the pharmaceutical industry, it has shown promise as a candidate for treating neurodegenerative diseases due to its neuroprotective properties. Moreover, its anti-inflammatory effects make it a potential candidate for developing anti-inflammatory drugs. Collaborative research efforts between academic institutions and pharmaceutical companies have accelerated the preclinical evaluation of this compound.

In conclusion, (4R)-8-methyl... represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a valuable tool for drug discovery and development. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on various therapeutic areas.